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Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dioctylamine, also known as di-n-octylamine or 1-octanamine, N-octyl-, is a secondary amine
with the chemical formula CieHssN. It consists of two eight-carbon alkyl chains (octyl groups)
attached to a central nitrogen atom. This structure imparts significant lipophilicity to the
molecule, making it a valuable intermediate in various industrial and pharmaceutical
applications. This technical guide provides a comprehensive overview of the physical and
chemical properties of dioctylamine, along with general experimental protocols for its synthesis
and purification, and visualizations of key processes. While the user initially inquired about "1-
Octylnonylamine,” the preponderance of available scientific data points towards Dioctylamine
as the compound of significant interest in research and development.

Physical and Chemical Properties

The physical and chemical characteristics of dioctylamine are summarized in the tables below.
These properties are crucial for its handling, storage, and application in various chemical
processes.

Physical Properties of Dioctylamine
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Property Value Reference(s)
Molecular Formula CieHssN
Molecular Weight 241.46 g/mol
Appearance Colorless to pale yellow liquid [1]
Odor Amine-like, fishy [1]
Melting Point 13-16 °C (55.4-60.8 °F) [2]
Boiling Point 297-298 °C (567-568 °F) at
760 mmHg
Density 0.799 g/mL at 25 °C

Vapor Pressure

0.01 mmHg at 20 °C

Vapor Density

8.3 (vs air)

Refractive Index (n20/D)

1.4432

Solubility

Insoluble in water; soluble in
organic solvents like ethanol,

ether, and chloroform.

Chemical Properties and Safety Information
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Property Description Reference(s)

A secondary amine with two n-
Chemical Structure octyl chains attached to the

nitrogen atom.

Reacts with strong oxidizing
agents and acids. Can be used

Reactivity as a reactant in the synthesis
of ionic liquids and perylene

photosensitizers.

Stabilit Stable under normal
abili
y conditions. Combustible.

Incompatibilities Strong oxidizing agents, acids.

Harmful if swallowed. Causes

severe skin burns and eye
Hazard Statements ) )

damage. Very toxic to aquatic

life with long-lasting effects.

Use personal protective

equipment such as gloves,
Safety Precautions safety goggles, and a

respirator. Handle in a well-

ventilated area.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of dioctylamine are not
readily available in the public domain. However, general methods for the preparation and
purification of secondary amines can be adapted.

Synthesis of Dioctylamine

A common method for the synthesis of secondary amines like dioctylamine is the alkylation of a
primary amine with an alkyl halide. Another approach is reductive amination.

General Protocol for Synthesis via Alkylation:
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve octylamine (the primary amine) in a suitable solvent such as acetonitrile.

Addition of Reagents: Add a base, such as potassium carbonate, to the solution. Then,
slowly add an equimolar amount of 1-bromooctane (the alkyl halide).

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography-mass spectrometry (GC-MS).

Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid
byproducts and wash with the solvent. The filtrate, containing the crude dioctylamine, is then
concentrated under reduced pressure.

Purification: The crude product is purified by fractional distillation under reduced pressure or
by column chromatography.

Purification of Dioctylamine

Fractional Distillation (General Procedure):
Fractional distillation is effective for separating liquids with close boiling points.

o Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a
fractionating column (e.g., Vigreux column), a condenser, and a receiving flask.

Distillation: Heat the crude dioctylamine in the flask. The vapor will rise through the
fractionating column, and the component with the lower boiling point will preferentially move
up the column.

Collection: The purified dioctylamine will condense and be collected in the receiving flask.
The distillation should be carried out under reduced pressure to lower the boiling point and
prevent decomposition.

Column Chromatography (General Procedure):

For the purification of amines, silica gel chromatography can be employed, often with the
addition of a small amount of a basic modifier to the eluent to prevent peak tailing.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Column Packing: Pack a chromatography column with silica gel slurried in a non-polar
solvent (e.g., hexane).

o Sample Loading: Dissolve the crude dioctylamine in a minimal amount of the eluent and load
it onto the column.

o Elution: Elute the column with a solvent system of increasing polarity, for example, a gradient
of ethyl acetate in hexane. A small percentage of triethylamine (0.1-1%) is often added to the
eluent to improve the separation of amines.

o Fraction Collection: Collect fractions and analyze them by TLC to identify those containing
the pure dioctylamine.

o Solvent Removal: Combine the pure fractions and remove the solvent under reduced
pressure to obtain the purified dioctylamine.

Mandatory Visualizations

General Workflow for Synthesis and Purification of
Dioctylamine
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General Workflow for Dioctylamine Synthesis and Purification

Synthesis

Start Materials:
Octylamine & 1-Bromooctane

Alkylation Reaction
(with base in solvent)

Reaction Work-up
(Filtration & Concentration)

Purification

Crude Dioctylamine

Fractional Distillation Column Chromatography
(under reduced pressure) (Silica gel, modified eluent)

Analysis

Pure Dioctylamine

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Interrelation of Dioctylamine's Properties and Applications

Core Properties

Physical Properties Chemical Properties

Molecular Structure
High boiling point
Low water solubility
Soluble in organics

Basic (amine group)
Nucleophilic
Reacts with acids

Two long alkyl chains
Secondary amine

useful for eads to

Applications

Corrosion Inhibitor Surfactant Intermediate Chemical Synthesis Intermediate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dioctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630859#physical-and-chemical-properties-of-1-
octylnonylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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